Cas no 2171195-03-0 ((2S)-2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid)

• Product Name: (2S)-2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid
• CAS No: 2171195-03-0
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6238487
• PubChem ID: 165539465
• Update Time: 2025-06-26

(2S)-2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid
• EN300-1502116
• (2S)-2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-3-methylbutanoic acid
• 2171195-03-0

• Inchi： 1S/C26H25N3O5/c1-15(2)23(25(31)32)29-24(30)21-12-7-13-22(27-21)28-26(33)34-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-13,15,20,23H,14H2,1-2H3,(H,29,30)(H,31,32)(H,27,28,33)/t23-/m0/s1
• InChI Key： ADANJMPGTJOBBC-QHCPKHFHSA-N
• SMILES： O(C(NC1=CC=CC(C(N[C@H](C(=O)O)C(C)C)=O)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 118Ų

Additional information on (2S)-2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid

Compound CAS No 2171195-03-0: (2S)-2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid

(2S)-2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3-methylbutanoic acid, also known by its CAS registry number 2171195-03-0, is a highly specialized organic compound with significant applications in the fields of biochemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyridine ring, and a butanoic acid moiety with an S configuration at the second carbon atom.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the compound during various chemical reactions. The pyridine ring, substituted at the 6-position with an Fmoc-amino group and at the 2-position with a formamido group, contributes to the compound's unique electronic properties and reactivity. The presence of the S configuration in the butanoic acid moiety ensures stereochemical specificity, which is critical for its intended applications in asymmetric synthesis and enantioselective reactions.

Recent studies have highlighted the potential of this compound as a versatile building block in the construction of bioactive molecules. Researchers have demonstrated its utility in the synthesis of peptide analogs, where its Fmoc group facilitates controlled deprotection steps during solid-phase peptide synthesis (SPPS). Additionally, the compound has been employed in the development of novel chiral catalysts, leveraging its stereochemical integrity to induce high enantioselectivity in catalytic processes.

In terms of pharmacological applications, this compound has shown promise as a lead molecule for drug discovery efforts targeting various therapeutic areas. Its structural features make it an attractive candidate for modulating enzyme activity or inhibiting key signaling pathways involved in diseases such as cancer and neurodegenerative disorders. Ongoing research is focused on optimizing its bioavailability and pharmacokinetic properties to enhance its potential as a drug candidate.

From a synthetic standpoint, the preparation of CAS No 2171195-03-0 involves a multi-step process that combines principles from organic synthesis and stereochemistry. The synthesis typically begins with the preparation of the Fmoc-amino pyridine derivative, followed by coupling reactions to introduce the formamido group and the chiral butanoic acid moiety. The stereochemical outcome is carefully controlled through the use of chiral auxiliaries or asymmetric induction techniques.

The compound's stability under various reaction conditions has been extensively studied, with results indicating that it maintains structural integrity under mild to moderate reaction conditions. This stability is advantageous for its use in large-scale syntheses or industrial applications where robustness is required.

In conclusion, CAS No 2171195-03-0 represents a cutting-edge molecule with diverse applications across multiple disciplines within chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological studies, positions it as a valuable tool for advancing research and development in these fields.